6beta-fluoro-3beta,5alpha,17-trihydroxy-16alpha-methylpregnan-20-one 3-acetate
6beta-fluoro-3beta,5alpha,17-trihydroxy-16alpha-methylpregnan-20-one 3-acetate
Brand Name:
Vulcanchem
CAS No.:
1525-77-5
VCID:
VC0073390
InChI:
InChI=1S/C24H37FO5/c1-13-10-19-17-11-20(25)23(28)12-16(30-15(3)27)6-8-21(23,4)18(17)7-9-22(19,5)24(13,29)14(2)26/h13,16-20,28-29H,6-12H2,1-5H3/t13-,16+,17-,18+,19+,20-,21-,22+,23+,24+/m1/s1
SMILES:
CC1CC2C3CC(C4(CC(CCC4(C3CCC2(C1(C(=O)C)O)C)C)OC(=O)C)O)F
Molecular Formula:
C24H37FO5
Molecular Weight:
424.5 g/mol
6beta-fluoro-3beta,5alpha,17-trihydroxy-16alpha-methylpregnan-20-one 3-acetate
CAS No.: 1525-77-5
Main Products
VCID: VC0073390
Molecular Formula: C24H37FO5
Molecular Weight: 424.5 g/mol
| CAS No. | 1525-77-5 |
|---|---|
| Product Name | 6beta-fluoro-3beta,5alpha,17-trihydroxy-16alpha-methylpregnan-20-one 3-acetate |
| Molecular Formula | C24H37FO5 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | [(3S,5R,6R,8R,9S,10R,13S,14S,16R,17R)-17-acetyl-6-fluoro-5,17-dihydroxy-10,13,16-trimethyl-2,3,4,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C24H37FO5/c1-13-10-19-17-11-20(25)23(28)12-16(30-15(3)27)6-8-21(23,4)18(17)7-9-22(19,5)24(13,29)14(2)26/h13,16-20,28-29H,6-12H2,1-5H3/t13-,16+,17-,18+,19+,20-,21-,22+,23+,24+/m1/s1 |
| Standard InChIKey | NJDYIKQAOCYLKB-MZVKURBCSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3C[C@H]([C@]4(C[C@H](CC[C@@]4([C@H]3CC[C@@]2([C@]1(C(=O)C)O)C)C)OC(=O)C)O)F |
| SMILES | CC1CC2C3CC(C4(CC(CCC4(C3CCC2(C1(C(=O)C)O)C)C)OC(=O)C)O)F |
| Canonical SMILES | CC1CC2C3CC(C4(CC(CCC4(C3CCC2(C1(C(=O)C)O)C)C)OC(=O)C)O)F |
| PubChem Compound | 102139 |
| Last Modified | Nov 11 2021 |
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